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Compound of Interest

Compound Name: Direct Yellow 44

Cat. No.: B1360085

For Researchers, Scientists, and Drug Development Professionals

Introduction

Direct Yellow 44, also known as Direct Fast Yellow GC and Sirius Yellow GC, is a versatile
diazo dye with applications in biological staining.[1][2] Its ability to interact with various
biomolecules makes it a potential tool for their visualization and tracking within cellular and
tissue contexts. These application notes provide detailed protocols for the experimental use of
Direct Yellow 44 in tracking proteins, lipids, and nucleic acids, acknowledging that these are
generalized methods that may require optimization for specific experimental systems. Direct
Yellow 44 is a water-soluble dye, which facilitates its use in aqueous biological buffers.[3]

Physicochemical Properties and Spectral Data

A summary of the key properties of Direct Yellow 44 is provided in the table below. The
absorbance maximum is in the near-UV range, suggesting that excitation sources in this range
would be most effective for fluorescence microscopy.
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Property Value Reference

Direct Fast Yellow GC, Sirius

Synonyms Yellow GC 12
C.l. Name Direct Yellow 44 [3]
C.I. Number 29000

CAS Number 8005-52-5 [2]
Molecular Formula C27H20NeNaz20sS [2]
Molecular Weight 634.53 g/mol [2]
Absorbance Maximum (in

water) 390 - 398 nm

Solubility Soluble in water [3]

Section 1: Tracking Intracellular Proteins

Direct dyes can be utilized to stain proteins in fixed cells and tissues, as well as for visualizing
protein bands in gel electrophoresis. The following protocols provide a starting point for these
applications.

Application Note: Staining of Intracellular Proteins in
Cultured Cells

This protocol outlines a general procedure for staining intracellular proteins in fixed cultured
cells using Direct Yellow 44 for fluorescence microscopy.

Experimental Workflow: Intracellular Protein Staining
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Cell Preparation Staining Procedure Imaging

Seed cells on coverslips }—»‘ Culture cells to desired confluency }—»‘ Fix cells with 4% Paraformaldehyde }—»‘ Permeabilize with 0.1% Triton X-100 }—»‘ Incubate with Direct Yellow 44 solution ‘——{ Wash with PBS }—»‘ Mount coverslips }—»‘ Image with fluorescence microscope

Cell Preparation Staining Procedure Imaging

Wash with fresh media }—V

Seed cells in imaging dish }—V

Incubate with Direct Yellow 44 in media }—V

Culture cells and induce lipid droplet formation (optional) }—» Image with fluorescence microscope

Cell Preparation Staining Procedure Imaging

Seed cells on coverslips ‘ ‘ Culture cells to desired confluency ‘ ‘ Fix cells with 4% Paraformaldehyde ‘ ‘ Permeabilize with 0.1% Triton X-100 ‘ ‘ Incubate with Direct Yellow 44 solution ‘ ‘ Wash with PBS ‘ ‘ Mount coverslips ‘ ‘ Image with fluorescence microscoy pe

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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